Comprehensive Analytical Profiling of N-Ethyl-N-methoxypiperidin-4-amine: Molecular Weight, Exact Mass, and Mass Spectrometry Workflows
Comprehensive Analytical Profiling of N-Ethyl-N-methoxypiperidin-4-amine: Molecular Weight, Exact Mass, and Mass Spectrometry Workflows
Executive Summary
In modern drug discovery, the structural verification of synthetic intermediates is the bedrock of robust pharmaceutical development. N-Ethyl-N-methoxypiperidin-4-amine (CAS: 1866704-13-3) is a highly specialized, dual-nitrogen building block frequently utilized in the synthesis of advanced neurological therapeutics, most notably as a precursor for [1].
As a Senior Application Scientist, I approach the analytical profiling of this compound not merely as a data-gathering exercise, but as a rigorous, self-validating system. This whitepaper provides an in-depth technical guide to the molecular weight, monoisotopic exact mass, and High-Resolution Mass Spectrometry (HRMS) workflows required to unambiguously characterize N-Ethyl-N-methoxypiperidin-4-amine.
Physicochemical and Monoisotopic Profiling
Understanding the fundamental mass properties of N-Ethyl-N-methoxypiperidin-4-amine is critical for preventing downstream synthetic failures. The molecule features a piperidine core substituted at the 4-position with an N-ethyl-N-methoxyamine moiety.
In mass spectrometry, we must rigorously distinguish between the average molecular weight (calculated using the weighted average of all naturally occurring isotopes) and the monoisotopic exact mass (calculated using only the principal, most abundant isotopes: ^12^C, ^1^H, ^14^N, ^16^O).
Table 1: Fundamental Mass and Structural Properties
| Analytical Property | Value |
| IUPAC Name | N-Ethyl-N-methoxypiperidin-4-amine |
| CAS Registry Number | 1866704-13-3 |
| Molecular Formula | C |
| Average Molecular Weight | 158.245 g/mol |
| Monoisotopic (Exact) Mass | 158.141913 Da |
| Theoretical [M+H]^+^ m/z | 159.149189 Da |
| Theoretical[M+Na]^+^ m/z | 181.131682 Da |
| SMILES String | CCN(OC)C1CCNCC1 |
Data corroborated by commercial reference standards from [2].
Mass Spectrometry (MS) Fundamentals: The Causality of HRMS
Why is High-Resolution Mass Spectrometry (HRMS) non-negotiable for this compound?
In low-resolution instruments (e.g., single quadrupoles), the nominal mass of the protonated molecule is 159 Da. However, a nominal mass of 159 Da can correspond to dozens of different elemental compositions. For instance, an isobaric impurity with the formula C7H14N2O2 (exact mass 158.1055 Da) would appear identical to our target (exact mass 158.1419 Da) on a low-resolution system.
By employing an Orbitrap or Time-of-Flight (TOF) analyzer with a resolving power of >70,000, we measure the mass defect—the slight deviation from nominal mass due to nuclear binding energy. The exact mass of 158.1419 Da is a unique fingerprint for C8H18N2O, allowing us to confidently confirm the synthetic identity and purity of the intermediate before it is subjected to late-stage functionalization in [3].
Experimental Protocol: LC-HRMS Workflow for Exact Mass Validation
To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . Every step includes a mechanistic rationale (causality) and an internal check to prevent false positives.
Phase 1: Sample Preparation & Matrix Management
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Action: Dissolve the N-Ethyl-N-methoxypiperidin-4-amine standard in 50:50 LC-MS grade Acetonitrile:Water containing 0.1% Formic Acid to a final concentration of 100 ng/mL.
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Causality: The basic piperidine nitrogen (pKa ~10-11) requires an acidic environment (0.1% Formic Acid) to ensure complete protonation in solution, maximizing the [M+H]^+^ signal during Electrospray Ionization (ESI). The ultra-low concentration prevents detector saturation and space-charge effects in the Orbitrap, which can artificially skew mass accuracy.
Phase 2: Chromatographic Separation
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Action: Inject 2 µL onto a Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., Waters BEH Amide, 2.1 x 100 mm, 1.7 µm).
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Causality: As a highly polar diamine, this compound will exhibit poor retention and severe peak tailing on standard reversed-phase C18 columns due to secondary interactions with residual surface silanols. HILIC provides an orthogonal retention mechanism (hydrogen bonding and dipole-dipole interactions), ensuring the analyte is retained past the void volume and separated from ion-suppressing salts.
Phase 3: HRMS Acquisition & Self-Validation
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Action: Acquire data in ESI Positive mode (ESI+) at a resolving power of 70,000 (at m/z 200). Simultaneously infuse Leucine Enkephalin (theoretical m/z 556.2771) via a secondary reference sprayer.
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Self-Validating Check: The system continuously monitors the Leucine Enkephalin lock mass. If the lock mass deviates due to thermal fluctuations in the flight tube, the software automatically applies a real-time mass drift correction to the target analyte. Proceed with data extraction only if the lock mass correction yields a mass error of < 2 ppm for the target [M+H]^+^ ion (m/z 159.1492).
Fragmentation Pathways (MS/MS) and Structural Elucidation
Exact mass alone confirms the elemental composition, but tandem mass spectrometry (MS/MS) via Collision-Induced Dissociation (CID) is required to elucidate the structural connectivity.
When the [M+H]^+^ precursor ion (m/z 159.149) is isolated and subjected to collision gas (e.g., Argon at 15-25 eV), the kinetic energy is converted into internal vibrational energy, leading to predictable bond cleavages.
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Loss of Methanol (-32 Da): The N-methoxy group is highly labile. A common rearrangement leads to the neutral loss of methanol, yielding a fragment at m/z 127.123.
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α -Cleavage (-75 Da): The most diagnostic fragmentation for 4-aminopiperidines is the cleavage of the exocyclic C-N bond, losing the entire N-ethyl-N-methoxyamine moiety (C
3H9NO) to yield the highly stable piperidinyl cation at m/z 84.081.
Fig 1. Proposed ESI-CID fragmentation pathway of N-Ethyl-N-methoxypiperidin-4-amine ([M+H]+).
Conclusion
The rigorous analytical profiling of N-Ethyl-N-methoxypiperidin-4-amine relies on the synergy between precise physicochemical calculations and advanced HRMS methodologies. By implementing a self-validating HILIC-HRMS workflow with lock-mass correction, researchers can definitively track the exact mass (158.1419 Da) and diagnostic MS/MS fragments of this compound. This level of analytical integrity is paramount when utilizing such building blocks in the synthesis of high-value, next-generation muscarinic receptor agonists.
References
- Title: CA2993484C - Muscarinic agonists Source: Google Patents (Heptares Therapeutics Limited) URL: [1]
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Title: Regioselective hydroamination of unactivated olefins with diazirines as a diversifiable nitrogen source Source: Nature Communications (via PubMed Central) URL: [Link] [3]
